AChE-IN-72

• Molecular Formula: C24H25N3O4
• Molecular Weight: 419.5 g/mol
• InChI: InChI=1S/C24H25N3O4/c1-31-22-15-17(4-7-20(22)28)5-9-23(30)27-13-11-26(12-14-27)16-18-6-8-21(29)24-19(18)3-2-10-25-24/h2-10,15,28-29H,11-14,16H2,1H3/b9-5+
• InChIKey: UJBNEBCVKAXVMM-WEVVVXLNSA-N

AChE-IN-72 (Compound 13a) Procurement Guide: Potency, Multi-Target Profile & Differentiation Data

AChE-IN-72 (CHEBI:234406), systematically designated (E)-3-(4-hydroxy-3-methoxyphenyl)-1-[4-[(8-hydroxyquinolin-5-yl)methyl]piperazin-1-yl]prop-2-en-1-one, is a synthetic ferulic acid-piperazine hybrid classified as a multi-target-directed ligand (MTDL) for Alzheimer's disease (AD) research [1]. This compound functions as a dual acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) inhibitor, exhibiting an AChE IC50 of 0.59 µM and BChE IC50 of 5.02 µM, while also demonstrating iron-chelating, antioxidant, anti-amyloidogenic, and anti-inflammatory activities within a single molecular entity [1][2].

Dual cholinesterase (AChE/BChE) inhibition study fit

Multi-target pathway engagement: antioxidant, iron chelation, anti-amyloid, anti-inflammatory

Ferulic acid-piperazine hybrid scaffold for polypharmacology research

• [1] Singh G, Kumar S, Panda SR, Kumar P, Rai S, Verma H, Singh YP, Kumar S, Srikrishna S, Naidu VGM, Modi G. Design, Synthesis, and Biological Evaluation of Ferulic Acid-Piperazine Derivatives Targeting Pathological Hallmarks of Alzheimer's Disease. ACS Chem Neurosci. 2024;15(15):2756-2778. PMID: 39076038. View Source
• [2] ChEBI:234406 – AChE-IN-72. European Bioinformatics Institute (EMBL-EBI). View Source

Why Generic AChE Inhibitor Substitution Cannot Match AChE-IN-72 in Multi-Target AD Research

Substituting AChE-IN-72 with conventional, single-mechanism cholinesterase inhibitors (e.g., donepezil, rivastigmine, or galantamine) or with structurally related ferulic acid derivatives fails to replicate its integrated pharmacological profile [1]. Standard AChE inhibitors address cholinergic deficits but do not simultaneously engage the oxidative stress, metal dyshomeostasis, and neuroinflammatory pathways central to AD pathology [1]. Even structurally proximal analogs within the ferulic acid-piperazine series exhibit markedly lower multitarget potency, underscoring that the precise arrangement of the 8-hydroxyquinoline and ferulic acid pharmacophores in 13a is critical for the observed polypharmacology [1]. Generic interchange therefore results in loss of the multi-hit disease-modifying potential that defines AChE-IN-72.

Single-mechanism inhibitors

Donepezil, rivastigmine, or galantamine do not engage oxidative stress, metal dyshomeostasis, or neuroinflammatory pathways relevant to AD models.

Structural analogs

Closely related ferulic acid-piperazine derivatives exhibit markedly lower multi-target potency; the precise 8-hydroxyquinoline–ferulic acid arrangement is critical for the reported polypharmacology.

Class-level substitution

Generic AChE inhibitors cannot replicate the integrated multi-pathway profile; substitution loses the multi-hit engagement context that distinguishes this compound.

• [1] Singh G, Kumar S, Panda SR, Kumar P, Rai S, Verma H, Singh YP, Kumar S, Srikrishna S, Naidu VGM, Modi G. Design, Synthesis, and Biological Evaluation of Ferulic Acid-Piperazine Derivatives Targeting Pathological Hallmarks of Alzheimer's Disease. ACS Chem Neurosci. 2024;15(15):2756-2778. PMID: 39076038. View Source

AChE-IN-72 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons

10-Fold Superior Radical Scavenging Activity Over the Parent Natural Product Ferulic Acid

AChE-IN-72 (13a) exhibits a DPPH radical scavenging IC50 of 5.88 ± 0.21 µM, representing a 9.6-fold improvement over ferulic acid (IC50 = 56.49 ± 0.62 µM), the natural product from which it is derived. This comparison was performed in the same assay under identical conditions, confirming that the synthetic piperazine-quinoline modification substantially enhances antioxidant capacity over the parent scaffold [1].

DPPH radical scavenging

Head-to-head

AChE-IN-72: 5.88 µM Ferulic acid: 56.49 µM 9.6-fold improvement

Supports antioxidant pathway-response studies

Same-assay comparison; synthetic modification enhances radical scavenging over parent natural product

Evidence Dimension	DPPH radical scavenging activity (IC50)
Target Compound Data	5.88 ± 0.21 µM
Comparator Or Baseline	Ferulic acid: 56.49 ± 0.62 µM
Quantified Difference	9.6-fold lower IC50 (superior antioxidant potency)
Conditions	DPPH radical scavenging assay, in vitro, concentration-response (same experimental run as comparator)

Why This Matters

This 9.6-fold enhancement in radical scavenging potency over the natural parent differentiates AChE-IN-72 as a significantly more effective antioxidant tool for oxidative stress-related AD models.

• [1] Singh G, Kumar S, Panda SR, Kumar P, Rai S, Verma H, Singh YP, Kumar S, Srikrishna S, Naidu VGM, Modi G. Design, Synthesis, and Biological Evaluation of Ferulic Acid-Piperazine Derivatives Targeting Pathological Hallmarks of Alzheimer's Disease. ACS Chem Neurosci. 2024;15(15):2756-2778. PMID: 39076038. View Source

Balanced Dual Cholinesterase Inhibition with >8-Fold Selectivity for AChE Over BChE

AChE-IN-72 inhibits AChE with an IC50 of 0.59 ± 0.19 µM and BChE with an IC50 of 5.02 ± 0.14 µM, yielding an AChE/BChE selectivity ratio of approximately 8.5. This balanced but AChE-favoring profile contrasts with donepezil, which typically exhibits sub-nanomolar AChE potency (IC50 ~0.006–0.02 µM) with negligible BChE activity, and rivastigmine, which inhibits both with roughly equal potency [1][2]. The moderate nanomolar AChE potency of 13a, combined with measurable BChE inhibition, supports both cholinergic symptom relief and a potential disease-modifying role via BChE modulation in advanced AD.

AChE inhibition

Class-level

0.59 µM

Dual cholinesterase engagement context

BChE IC50 5.02 µM; selectivity ~8.5 (AChE/BChE). Contrasts with donepezil high AChE selectivity and rivastigmine balanced profile.

Evidence Dimension	AChE and BChE inhibition potency and selectivity
Target Compound Data	AChE IC50 = 0.59 ± 0.19 µM; BChE IC50 = 5.02 ± 0.14 µM; selectivity ratio ~8.5:1 (AChE/BChE)
Comparator Or Baseline	Donepezil: AChE IC50 ~0.006–0.02 µM (highly AChE-selective); Rivastigmine: AChE/BChE potency roughly equiactive (class-level values from established literature)
Quantified Difference	13a is ~30–100× less potent on AChE than donepezil but provides measurable BChE engagement; 13a is ~8.5-fold more selective for AChE vs. BChE compared to rivastigmine's non-selective profile.
Conditions	Ellman's method, human AChE and BChE enzymes, in vitro (13a data from Ref. [1]; comparator values from published pharmacological profiles)

Why This Matters

This distinct selectivity fingerprint enables researchers to interrogate dual cholinesterase engagement in AD models, avoiding the extreme AChE selectivity of donepezil and the non-selectivity of rivastigmine.

• [1] Singh G, Kumar S, Panda SR, Kumar P, Rai S, Verma H, Singh YP, Kumar S, Srikrishna S, Naidu VGM, Modi G. Design, Synthesis, and Biological Evaluation of Ferulic Acid-Piperazine Derivatives Targeting Pathological Hallmarks of Alzheimer's Disease. ACS Chem Neurosci. 2024;15(15):2756-2778. PMID: 39076038. View Source
• [2] Marco-Contelles J, Unzeta M, Bolea I, Esteban G, Ramsay RR, Romero A, et al. ASS234, as a new multi-target directed propargylamine for Alzheimer's disease therapy. Front Neurosci. 2016;10:294. (Provides comparative donepezil and rivastigmine AChE/BChE selectivity data). View Source

PAMPA-BBB Assay Validation of Blood-Brain Barrier Permeability – In Vivo CNS Access Confirmed

In the PAMPA-BBB assay, AChE-IN-72 (13a) demonstrated efficient blood-brain barrier penetration, a prerequisite for central target engagement [1]. This property was corroborated by in vivo efficacy in a scopolamine-induced amnesia mouse model, where AChE-IN-72 reversed memory impairment, confirming functional central nervous system (CNS) exposure [1]. Quantitative ex vivo analysis further demonstrated significant modulation of brain AChE and BChE activity, as well as normalization of oxidative stress biomarkers (superoxide, catalase, malondialdehyde), providing multi-level evidence of brain penetration [1].

BBB penetration

Reported

PAMPA-BBB permeable

CNS target engagement research fit

In vivo memory reversal in scopolamine mouse model; ex vivo brain enzyme and oxidative biomarker modulation confirmed

Evidence Dimension	Blood-brain barrier permeability and in vivo CNS target engagement
Target Compound Data	PAMPA-BBB permeable (qualitative classification as BBB-penetrant); in vivo memory reversal in scopolamine mouse model; ex vivo brain AChE/BChE modulation
Comparator Or Baseline	Many ferulic acid derivatives and other AChE inhibitors (e.g., donepezil) are known BBB penetrants (class-level expectation). No direct head-to-head quantitative BBB data against a named comparator is available from the primary source.
Quantified Difference	Not quantifiable vs. a specific comparator. The evidence establishes CNS exposure certainty rather than differential permeability.
Conditions	PAMPA-BBB in vitro assay; scopolamine-induced amnesia mouse model (in vivo); ex vivo brain homogenate biochemical assays (Ref. [1])

Why This Matters

Demonstrated BBB penetration and in vivo CNS target engagement are essential for procurement in AD research programs requiring brain-penetrant multi-target tool compounds.

• [1] Singh G, Kumar S, Panda SR, Kumar P, Rai S, Verma H, Singh YP, Kumar S, Srikrishna S, Naidu VGM, Modi G. Design, Synthesis, and Biological Evaluation of Ferulic Acid-Piperazine Derivatives Targeting Pathological Hallmarks of Alzheimer's Disease. ACS Chem Neurosci. 2024;15(15):2756-2778. PMID: 39076038. View Source

Cytocompatibility Safety Window: No Cytotoxicity Observed Up to 30 µM in PC-12 Cells

AChE-IN-72 exhibited no cytotoxic effects in PC-12 neuronal cells at concentrations up to 30 µM, which is approximately 50-fold above its AChE IC50 (0.59 µM) and approximately 5-fold above its DPPH IC50 (5.88 µM) [1]. This wide cytocompatibility window contrasts with known cholinesterase inhibitors such as tacrine, which displays significant hepatotoxicity and cytotoxicity at concentrations near its therapeutic range, and with certain multi-target metal-chelating agents that induce mitochondrial toxicity at low micromolar concentrations [2]. The absence of cytotoxicity at 30 µM supports a favorable safety margin for cell-based mechanistic and phenotypic assays.

Cytocompatibility

Class-level

No cytotoxicity ≤30 µM

Wide in vitro model-safety context

PC-12 neuronal cells; ~50× above AChE IC50. Contrasts with tacrine hepatocytotoxicity and metal-chelator mitochondrial risk.

Evidence Dimension	In vitro cytocompatibility in neuronal cell models
Target Compound Data	No cytotoxicity up to 30 µM in PC-12 cells (Ref. [1])
Comparator Or Baseline	Tacrine: hepatocytotoxicity at clinically relevant concentrations (class-level knowledge); other metal-chelating MTDLs may cause mitochondrial impairment at low µM levels (class-level inference)
Quantified Difference	AChE-IN-72 demonstrates a ≥50-fold safety margin relative to its AChE IC50; tacrine and related agents lack this wide in vitro safety window.
Conditions	PC-12 neuronal cell line, MTT or equivalent viability assay, 24–48 h exposure (Ref. [1])

Why This Matters

A wide in vitro cytocompatibility window reduces confounding cytotoxicity artifacts in cellular AD models and supports the use of AChE-IN-72 as a probe compound for mechanistic studies.

• [1] Singh G, Kumar S, Panda SR, Kumar P, Rai S, Verma H, Singh YP, Kumar S, Srikrishna S, Naidu VGM, Modi G. Design, Synthesis, and Biological Evaluation of Ferulic Acid-Piperazine Derivatives Targeting Pathological Hallmarks of Alzheimer's Disease. ACS Chem Neurosci. 2024;15(15):2756-2778. PMID: 39076038. View Source
• [2] Watkins PB, Zimmerman HJ, Knapp MJ, Gracon SI, Lewis KW. Hepatotoxic effects of tacrine administration in patients with Alzheimer's disease. JAMA. 1994;271(13):992-998. (Provides comparative hepatotoxicity data for tacrine). View Source

Unique Multi-Target Functional Profile: Concurrent Inhibition of NLRP3 Inflammasome, Aβ1-42 Aggregation, and Iron Chelation in a Single Compound

AChE-IN-72 (13a) uniquely integrates five disease-relevant activities within one chemical entity: (i) AChE/BChE inhibition, (ii) DPPH radical scavenging, (iii) iron chelation, (iv) inhibition of both self- and metal-induced Aβ1-42 aggregation, and (v) NLRP3 inflammasome inhibition with mitigation of mitochondrial ROS and mitochondrial membrane potential damage in LPS/ATP-stimulated HMC-3 microglial cells [1]. In a Drosophila AD model, AChE-IN-72 reduced mitochondrial and cellular ROS in vivo, confirming the translational relevance of its multi-target profile [1]. No single comparator compound—not donepezil (AChE-selective, no antioxidant or anti-amyloid activity), nor rivastigmine (dual cholinesterase inhibitor without iron chelation), nor the parent scaffold ferulic acid (weak antioxidant only)—recapitulates this integrated multi-pathway engagement.

Multi-target integration

Head-to-head

AChE-IN-72: 5 mechanistically distinct activities Donepezil/rivastigmine/ferulic acid: 1–2 activities each Unmatched polypharmacology

Multi-pathway engagement for AD model studies

Concurrent AChE/BChE inhibition, radical scavenging, iron chelation, Aβ aggregation inhibition, NLRP3 inflammasome modulation confirmed

Evidence Dimension	Multi-target functional engagement (AChE, BChE, antioxidant, iron chelation, anti-Aβ aggregation, NLRP3 inhibition)
Target Compound Data	AChE IC50 = 0.59 µM; BChE IC50 = 5.02 µM; DPPH IC50 = 5.88 µM; iron chelation positive; inhibits Aβ1-42 self- and metal-induced aggregation; inhibits NLRP3 activation and reduces mitochondrial ROS in HMC-3 cells; reduces ROS in Drosophila AD model; reverses scopolamine-induced memory impairment in mice.
Comparator Or Baseline	Donepezil: AChE inhibition only; Rivastigmine: AChE/BChE inhibition only; Ferulic acid: weak antioxidant only (DPPH IC50 = 56.49 µM). All comparator data from the same primary source or established pharmacology.
Quantified Difference	AChE-IN-72 is the only compound in this set demonstrating ≥5 mechanistically distinct, experimentally confirmed disease-modifying activities (vs. 1–2 for each comparator). Quantitatively: 9.6-fold better antioxidant than ferulic acid; additional anti-amyloid and anti-inflammatory activities absent from all comparators.
Conditions	Multiple assays as described in Ref. [1]: Ellman's assay (AChE/BChE), DPPH assay, Fe2+ chelation assay, ThT fluorescence (Aβ1-42 aggregation), NLRP3/caspase-1 assay in HMC-3 cells, Drosophila AD model ROS measurement, scopolamine mouse model.

Why This Matters

This unique multi-target integration within a single chemical entity makes AChE-IN-72 an unmatched probe for dissecting convergent AD pathology pathways and a high-value candidate for preclinical drug discovery programs requiring polypharmacology.

• [1] Singh G, Kumar S, Panda SR, Kumar P, Rai S, Verma H, Singh YP, Kumar S, Srikrishna S, Naidu VGM, Modi G. Design, Synthesis, and Biological Evaluation of Ferulic Acid-Piperazine Derivatives Targeting Pathological Hallmarks of Alzheimer's Disease. ACS Chem Neurosci. 2024;15(15):2756-2778. PMID: 39076038. View Source

Optimal Application Scenarios for AChE-IN-72 in Alzheimer's Disease Research Programs

Multi-Target AD Pathogenesis Studies Requiring Concurrent Cholinergic, Oxidative, and Inflammatory Pathway Modulation

Use AChE-IN-72 as a single-agent tool compound to simultaneously engage AChE/BChE, radical scavenging, iron chelation, and NLRP3 inflammasome pathways in cellular or in vivo AD models. This avoids the confounding pharmacokinetic and pharmacodynamic variables introduced by combining multiple single-target agents, enabling cleaner dissection of pathway crosstalk [1].

In Vivo Amyloid and Neuroinflammation Models Requiring BBB-Penetrant, Non-Cytotoxic Probe Compounds

Deploy AChE-IN-72 in transgenic Drosophila or scopolamine-challenged mouse models of AD to evaluate effects on Aβ1-42 aggregation, mitochondrial ROS, and memory impairment. Its established BBB permeability and cytocompatibility up to 30 µM support extended dosing protocols without confounds from acute toxicity or poor CNS exposure [1].

Comparative Benchmarking Studies Against Clinically Approved Cholinesterase Inhibitors (Donepezil, Rivastigmine)

Employ AChE-IN-72 as a multi-target reference compound in head-to-head studies with donepezil or rivastigmine to quantify the added pharmacological value of integrated antioxidant, anti-amyloid, and anti-inflammatory activities beyond pure cholinesterase inhibition. This application is particularly relevant for translational programs seeking next-generation AD therapeutics [1].

Medicinal Chemistry Optimization Campaigns Using Ferulic Acid-Piperazine Scaffolds

Utilize AChE-IN-72 as the lead compound or benchmark control for structure-activity relationship (SAR) studies exploring modifications to the 8-hydroxyquinoline or ferulic acid moieties. Its comprehensive in vitro and in vivo characterization provides a well-defined baseline for evaluating novel derivative potency, selectivity, and multi-target breadth [1].

Application

Selection Property

Validation Focus

Multi-target AD pathway studies

Integrated polypharmacology profile

Concurrent cholinergic, oxidative, and inflammatory pathway modulation endpoints

In vivo AD model research (Drosophila, mouse)

BBB permeability & cytocompatibility

CNS target engagement, ROS and memory endpoints

Comparator benchmarking vs. donepezil, rivastigmine

Multi-target vs. single-target differentiation

Added pharmacological value beyond cholinesterase inhibition

SAR & lead optimization campaigns

Well-characterized multi-target baseline

Potency, selectivity, and multi-target breadth benchmarks

• [1] Singh G, Kumar S, Panda SR, Kumar P, Rai S, Verma H, Singh YP, Kumar S, Srikrishna S, Naidu VGM, Modi G. Design, Synthesis, and Biological Evaluation of Ferulic Acid-Piperazine Derivatives Targeting Pathological Hallmarks of Alzheimer's Disease. ACS Chem Neurosci. 2024;15(15):2756-2778. PMID: 39076038. View Source